Cas no 89590-23-8 (Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-)

Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis- structure
89590-23-8 structure
Product Name:Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-
CAS No:89590-23-8
MF:C17H14N2O4
MW:310.304064273834
CID:595501
PubChem ID:71325124
Update Time:2025-04-19

Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 4,4'-[1,3-propanediylbis(oxy)]bis-
    • 4-[3-(1,3-benzoxazol-4-yloxy)propoxy]-1,3-benzoxazole
    • DTXSID90754520
    • 89590-23-8
    • 4,4'-[Propane-1,3-diylbis(oxy)]bis(1,3-benzoxazole)
    • Inchi: 1S/C17H14N2O4/c1-4-12(16-14(6-1)22-10-18-16)20-8-3-9-21-13-5-2-7-15-17(13)19-11-23-15/h1-2,4-7,10-11H,3,8-9H2
    • InChI Key: HTVFZBMPCLXSDA-UHFFFAOYSA-N
    • SMILES: O(C1=CC=CC2=C1N=CO2)CCCOC1=CC=CC2=C1N=CO2

Computed Properties

  • Exact Mass: 310.09535693g/mol
  • Monoisotopic Mass: 310.09535693g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 350
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 70.5Ų
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